Cas no 1854320-85-6 (Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy-)

Technical Introduction: Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy-, is a specialized organic compound featuring a pyrrolidine core with amino and methoxy functional groups. Its structural design, incorporating both a rigid dimethylpyrrolidine moiety and a methoxy-substituted ethanone chain, lends it unique reactivity and stability. This compound is particularly valuable in synthetic chemistry as an intermediate for pharmaceuticals and agrochemicals, where its amino and ketone functionalities enable selective modifications. The presence of sterically hindered groups enhances its resistance to undesired side reactions, making it suitable for controlled synthetic pathways. Its well-defined molecular architecture supports precise derivatization, facilitating applications in targeted drug discovery and fine chemical synthesis.
Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy- structure
1854320-85-6 structure
Product Name:Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy-
CAS No:1854320-85-6
MF:C9H18N2O2
MW:186.251422405243
CID:5274991
Update Time:2025-06-11

Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy-
    • Inchi: 1S/C9H18N2O2/c1-9(2)6-11(4-7(9)10)8(12)5-13-3/h7H,4-6,10H2,1-3H3
    • InChI Key: OLMKCFICHUWZNU-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CC(N)C(C)(C)C1)COC

Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy- Pricemore >>

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Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy- Related Literature

Additional information on Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy-

Comprehensive Analysis of Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy- (CAS No. 1854320-85-6)

In the rapidly evolving field of organic chemistry, Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy- (CAS No. 1854320-85-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine backbone and methoxy functional group, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its CAS number 1854320-85-6 serves as a critical identifier in chemical databases, facilitating precise tracking and regulatory compliance.

The molecular structure of Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy- combines a pyrrolidine ring with an amino substituent and a methoxy-modified ethanone moiety. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Recent studies highlight its role in the development of enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapeutics in precision medicine.

One of the most searched questions in academic and industrial circles is: "What are the synthetic routes for CAS 1854320-85-6?" Current literature suggests multi-step protocols involving pyrrolidine alkylation and methoxy ketone formation, often catalyzed by transition metals or organocatalysts. The compound’s stability under ambient conditions and solubility in polar solvents further enhance its practicality in lab-scale and industrial applications.

From an SEO perspective, keywords like "Ethanone derivative synthesis", "pyrrolidine-based bioactive compounds", and "CAS 1854320-85-6 applications" are frequently queried, reflecting the compound’s relevance in drug discovery and material science. Innovations in green chemistry have also spurred interest in eco-friendly synthesis methods for such derivatives, addressing sustainability concerns in chemical manufacturing.

In summary, Ethanone, 1-(4-amino-3,3-dimethyl-1-pyrrolidinyl)-2-methoxy- exemplifies the intersection of structural ingenuity and functional versatility. Its CAS No. 1854320-85-6 not only ensures accurate identification but also underscores its potential in cutting-edge research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing molecular design and therapeutic innovation.

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